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Compound of Interest

Compound Name: 2-Cyanoethyl phosphate

Cat. No.: B8727217

Get Quote

Part 1: Strategic Overview & Critical Quality
Attributes (CQAs)
Barium 2-cyanoethyl phosphate (CAS: 5015-38-3 for anhydrous; 207121-42-4 for hydrate)

serves as a stable, storable source of the 2-cyanoethyl phosphate monoester. The barium

cation renders the phosphate insoluble in most organic solvents, protecting it from hydrolysis

during storage.

However, this stability creates a barrier to use: the reagent must be "activated" by exchanging

the Barium (

) for a lipophilic cation (e.g., Pyridinium

) to become soluble in anhydrous synthesis solvents.

Critical Quality Attributes:

Phosphate Integrity: Absence of hydrolysis products (inorganic phosphate) and oxidation

state preservation (P(V)).
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Cation Stoichiometry: Accurate Ba:P ratio (1:1). Excess barium interferes with subsequent

coupling; insufficient barium implies free acid degradation.

Solubility Profile: Must be insoluble in anhydrous pyridine/acetonitrile (as Ba salt) but fully

soluble after cation exchange.

Part 2: Analytical Validation Protocols
Method A: Quantitative P NMR (The Gold Standard)
Objective: Definitively identify the phosphate species and quantify impurities.

Expert Insight: Direct dissolution of BaCEP in

is often difficult due to low solubility. The addition of a chelating agent (EDTA) or mild
acidification is required to obtain a high-resolution spectrum.

Protocol:

Sample Prep: Weigh ~20 mg of BaCEP into a vial.

Solvent: Add 600

of

containing 50 mM EDTA-

(adjusted to pH 8 with NaOD). The EDTA sequesters the

, releasing the soluble cyanoethyl phosphate anion.

Acquisition: Run a proton-decoupled

P NMR (minimum 164 scans) with a relaxation delay (

) of >5 seconds to ensure quantitative integration.

Referencing: External 85%

set to 0.0 ppm.
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Acceptance Criteria: | Species | Chemical Shift (

ppm) | Limit | | :--- | :--- | :--- | | 2-Cyanoethyl Phosphate (Target) | +1.0 to +4.5 ppm (Singlet) |
> 98% | | Inorganic Phosphate (

) | ~ 0.0 to +0.5 ppm | < 1.0% | | P(III) Species (Phosphites) | ~ 140 - 150 ppm | None Detected
| | Pyrophosphates | ~ -10 to -12 ppm | < 0.5% |

Note: The exact shift of the monoester varies with pH and concentration. The key validation is a

single clean peak downfield of the inorganic phosphate reference.

Method B: Thin Layer Chromatography (The Rapid
Screen)
Objective: Quick visual confirmation of purity and degradation.

Expert Insight: BaCEP lacks a strong UV chromophore. You must use a phosphate-specific

stain. Standard UV visualization (254 nm) will only show faint quenching and is unreliable.

Protocol:

Plate: Silica Gel 60

(Glass backed).

Mobile Phase: Isopropanol : Ammonium Hydroxide (25%) : Water

.

Sample: Dissolve 5 mg in 100

1M HCl (to solubilize) or EDTA solution. Spot 2

.
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Visualization: Spray with Hanessian’s Stain (Ammonium Molybdate / Cerium Sulfate) and

heat at 150°C for 2-3 minutes.

Interpretation:

Target Spot: Distinct blue/green spot (

).

Impurity (Inorganic Phosphate): Remains near the baseline (

).

Impurity (2-Cyanoethanol): Moves near solvent front (requires different stain, e.g.,

permanganate, to visualize).

Part 3: Functional Performance (Cation Exchange)
The ultimate test of BaCEP is its ability to convert to a soluble active reagent. If the barium

cannot be removed efficiently, the reagent is useless for synthesis.

Protocol: Dowex Cation Exchange Validation
Objective: Convert insoluble Ba-salt to soluble Pyridinium-salt.

Resin Prep: Wash 5g of Dowex 50W-X8 (strongly acidic cation exchange resin) with

anhydrous pyridine until the washings are water-free.

Exchange:

Suspend 1g BaCEP in 10 mL water (suspension).

Add the resin and stir for 30 minutes.

Observation: The cloudy suspension should become a clear solution as the Ba is captured

by the resin and the soluble pyridinium phosphate is released.

Filtration: Filter off the resin.[1]
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Evaporation: Evaporate the filtrate (azeotrope with pyridine).

Solubility Check: The resulting residue (Pyridinium 2-cyanoethyl phosphate) must dissolve

completely in dry acetonitrile or pyridine.

Failure Mode: If the residue remains cloudy in pyridine, the exchange was incomplete (old resin

or impure starting material).

Part 4: Visualization & Decision Logic
Diagram 1: Validation Decision Tree
This logic flow ensures no sub-standard reagent enters the synthesis workflow.
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Caption: Step-by-step decision matrix for validating BaCEP reagent quality prior to

oligonucleotide synthesis.

Diagram 2: Cation Exchange Mechanism
Visualizing the critical "activation" step where the reagent becomes usable.
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Caption: The functional conversion of insoluble Barium salt to soluble Pyridinium salt via ion

exchange.

Part 5: Comparative Summary
Feature Barium Salt (BaCEP)

Triethylammonium Salt
(TEACEP)

State White Powder (Stable Solid) Hygroscopic Oil/Gum

Storage Stability High (>2 years at RT) Low (Hydrolysis prone)

Solubility (Org. Solv.) Insoluble Soluble

Direct Use No (Requires Exchange) Yes

Primary Validation Elemental (Ba) + NMR NMR

Conclusion: BaCEP is the preferred form for long-term storage and commercial transport, while

the Triethylammonium or Pyridinium forms are required for immediate synthesis. Validation

must confirm the BaCEP can successfully bridge this gap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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